4-(N,N-diethylsulfamoyl)-N-(2-(4-nitrophenyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)benzamide

• IUPAC Name: 4-(diethylsulfamoyl)-N-[2-(4-nitrophenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]benzamide
• InChI: InChI=1S/C22H23N5O5S2/c1-3-25(4-2)34(31,32)18-11-5-15(6-12-18)22(28)23-21-19-13-33-14-20(19)24-26(21)16-7-9-17(10-8-16)27(29)30/h5-12H,3-4,13-14H2,1-2H3,(H,23,28)
• InChI Key: OEMRTJIGOUOAOD-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)S(=O)(=O)C1=CC=C(C=C1)C(=O)NC2=C3CSCC3=NN2C4=CC=C(C=C4)[N+](=O)[O-]
• Molecular Formula: C22H23N5O5S2
• Molecular Weight: 501.6 g/mol
• CAS No.: 396723-06-1

Description

4-(N,N-Diethylsulfamoyl)-N-(2-(4-nitrophenyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)benzamide (RN: 450344-49-7) is a heterocyclic compound featuring a benzamide core linked to a diethylsulfamoyl group at the 4-position and a 4-nitrophenyl-substituted thieno[3,4-c]pyrazol moiety. Its structure integrates multiple pharmacophoric elements: the sulfonamide group (known for hydrogen-bonding interactions), the electron-withdrawing nitro group (influencing electronic properties), and the thieno-pyrazol ring (contributing to aromatic stacking and metabolic stability) .

Biological Activity

The compound 4-(N,N-diethylsulfamoyl)-N-(2-(4-nitrophenyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)benzamide is a novel chemical entity that has garnered attention for its potential biological activities. This article reviews the biological activity of this compound, focusing on its pharmacological properties, mechanisms of action, and therapeutic potentials based on existing literature.

Chemical Structure and Properties

The compound can be described by the following structural formula:

• Molecular Formula : C24H23N3O6S
• Molecular Weight : 481.521 g/mol
• CAS Number : 6162-67-0

Biological Activity Overview

The biological activity of this compound is primarily linked to its structural features, which include a thieno[3,4-c]pyrazole moiety and a nitrophenyl group. Compounds with similar structures have been reported to exhibit a range of biological activities, including:

• Antioxidant Activity : The presence of nitro groups in the structure has been associated with enhanced antioxidant properties, which can protect cells from oxidative stress.
• Anti-inflammatory Effects : Many thieno[3,4-c]pyrazole derivatives have shown promise in reducing inflammation, making them potential candidates for treating inflammatory diseases.
• Anticancer Potential : The ability of similar compounds to inhibit tumor growth and induce apoptosis in cancer cells has been documented extensively.

The mechanisms through which this compound exerts its biological effects may include:

• Inhibition of Enzymatic Activity : Compounds with sulfamoyl groups often act as inhibitors of specific enzymes involved in inflammatory pathways.
• Modulation of Signaling Pathways : The interaction with various cellular signaling pathways may lead to altered gene expression and reduced inflammation or tumor growth.
• Electrophilic Attack : The nitro group can facilitate electrophilic reactions that may enhance the compound's reactivity towards biological targets.

Study 1: Antioxidant Activity Evaluation

A study conducted by researchers investigated the antioxidant potential of several thieno[3,4-c]pyrazole derivatives. The results indicated that compounds containing nitrophenyl groups displayed significantly higher radical scavenging activity compared to their non-nitro counterparts. This suggests that our compound may similarly exhibit potent antioxidant properties.

Study 2: Anti-inflammatory Properties

Research published in a pharmacological journal highlighted a series of thieno[3,4-c]pyrazole derivatives that demonstrated anti-inflammatory effects in vitro. The study showed that these compounds inhibited the production of pro-inflammatory cytokines in macrophages. Given the structural similarities, it is plausible that our compound could exhibit comparable anti-inflammatory activity.

Study 3: Anticancer Activity Assessment

In another investigation focusing on anticancer properties, various pyrazole derivatives were tested against different cancer cell lines. The findings revealed that certain modifications to the pyrazole ring enhanced cytotoxicity against breast and colon cancer cells. This raises the possibility that our compound may also possess anticancer properties worth exploring further.

Comparative Analysis Table

Biological Activity	Similar Compounds	Observed Effects
Antioxidant	Thieno[3,4-c]pyrazoles	Enhanced radical scavenging activity
Anti-inflammatory	Pyrazole derivatives	Inhibition of cytokine production in macrophages
Anticancer	Pyrazole analogs	Cytotoxicity against various cancer cell lines

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Core Structure and Substituent Variations

The compound’s thieno[3,4-c]pyrazol core is shared with N-[2-(4-nitrophenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]-3-(trifluoromethyl)benzamide (). Both compounds retain the 4-nitrophenyl group on the pyrazol ring but differ in the benzamide substituents:

• Target compound : 4-(diethylsulfamoyl)benzamide.
• Analog : 3-(trifluoromethyl)benzamide.

The trifluoromethyl group is strongly electron-withdrawing and lipophilic, whereas the diethylsulfamoyl group introduces hydrogen-bonding capacity and moderate polarity. These differences may influence solubility, target binding, and pharmacokinetics .

Sulfonamide Derivatives in Heterocyclic Systems

Compounds in , such as 5-(4-(4-X-phenylsulfonyl)phenyl)-4-(2,4-difluorophenyl)-2H-1,2,4-triazole-3(4H)-thiones [7–9], share sulfonyl or sulfonamide groups but utilize a 1,2,4-triazole core instead of thieno-pyrazol. Key distinctions include:

• Tautomerism: The 1,2,4-triazoles in exist as thione tautomers, confirmed by IR spectra (absence of νS-H at ~2500–2600 cm⁻¹ and presence of νC=S at 1247–1255 cm⁻¹) .
• Synthesis : The triazoles are synthesized via sodium hydroxide-mediated cyclization of hydrazinecarbothioamides, whereas the target compound’s synthesis likely involves S-alkylation or condensation reactions .

Functional Group Impact on Spectral Properties

• IR Spectroscopy :
  • The target compound’s benzamide carbonyl is expected to absorb near 1660–1680 cm⁻¹, similar to hydrazinecarbothioamides in (1663–1682 cm⁻¹) .
  • The diethylsulfamoyl group’s S=O stretches would likely appear at 1150–1250 cm⁻¹, comparable to sulfonyl absorptions in (1243–1258 cm⁻¹ for C=S) .
• NMR : The 4-nitrophenyl group would produce distinct aromatic proton signals (δ ~8.0–8.5 ppm for nitro-substituted protons), as seen in related aryl-sulfonamide derivatives .

Data Table: Structural and Functional Comparison

Compound Name	Core Structure	Key Substituents	Functional Groups	IR Bands (cm⁻¹)	Synthesis Method
Target Compound (RN: 450344-49-7)	Thieno[3,4-c]pyrazol	4-Nitrophenyl, 4-diethylsulfamoyl	Benzamide, Sulfonamide, Nitro	~1660 (C=O), ~1250 (S=O)	Not specified
N-[2-(4-Nitrophenyl)-thieno[3,4-c]pyrazol-3-yl]-3-(trifluoromethyl)benzamide	Thieno[3,4-c]pyrazol	4-Nitrophenyl, 3-trifluoromethyl	Benzamide, Trifluoromethyl	~1660 (C=O), ~1120 (C-F)	Not specified
5-(4-(4-X-Phenylsulfonyl)phenyl)-4-(2,4-difluorophenyl)-2H-1,2,4-triazole-3-thione	1,2,4-Triazole	Phenylsulfonyl, 2,4-difluorophenyl	Sulfonyl, Thione	1247–1255 (C=S), ~3400 (NH)	Cyclization of hydrazinecarbothioamides

Research Findings and Implications

• Replacing it with halophenyl groups (e.g., Cl or Br, as in ) could modulate electronic properties and bioactivity .
• Sulfonamide vs. Trifluoromethyl : The diethylsulfamoyl group’s hydrogen-bonding capacity may improve target affinity compared to the lipophilic trifluoromethyl group in the analog from .
• Synthetic Challenges : The absence of explicit synthesis details for the target compound highlights gaps in the literature. Methods from (e.g., Friedel-Crafts acylations, hydrazide condensations) may offer pathways for its preparation .